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Compound of Interest

Compound Name:
4-Methoxycarbonylphenyl

chloroformate

Cat. No.: B1584442 Get Quote

An In-Depth Technical Guide to 4-Methoxycarbonylphenyl Chloroformate for Advanced

Research Applications

Introduction
4-Methoxycarbonylphenyl chloroformate (CAS No. 31140-40-6) is a highly reactive

chemical intermediate of significant interest to researchers in organic synthesis, drug discovery,

and materials science.[1] Structurally, it is the methyl ester of 4-(chloroformyloxy)benzoic acid,

also known as Methyl 4-chlorocarbonyloxybenzoate.[2][3] As a member of the chloroformate

class of compounds, it serves as a versatile reagent for introducing a

methoxycarbonylphenoxycarbonyl moiety onto nucleophilic substrates.[4][5]

This guide provides a comprehensive technical overview for scientists and drug development

professionals, detailing the compound's properties, synthesis, mechanism of action, and key

applications. It includes field-proven protocols and critical safety information to ensure its

effective and safe utilization in a laboratory setting. Its primary utility lies in its role as a

derivatization agent for analytical chemistry, a linker for bioconjugation, and a key building

block in the synthesis of complex molecules and active pharmaceutical ingredients (APIs).[2][6]

[7]

Chemical and Physical Properties
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4-Methoxycarbonylphenyl chloroformate is a dense liquid under standard conditions, though

it may be supplied as a powder.[6] It is critical to note that the compound is moisture-sensitive

and requires stringent storage conditions to prevent degradation.[8]

Property Value Source(s)

CAS Number 31140-40-6 [1][2]

Molecular Formula C₉H₇ClO₄ [2][3]

Molecular Weight 214.60 g/mol [2]

IUPAC Name
methyl 4-

(chloroformyloxy)benzoate
[3]

Synonyms
Methyl 4-

chlorocarbonyloxybenzoate
[2]

Appearance Liquid

Density 1.255 g/mL at 25 °C

Boiling Point 49 °C at 0.27 mmHg

Refractive Index n20/D 1.5254

Storage Conditions
2-8°C, under inert gas,

moisture-sensitive
[9]

Synthesis and Mechanism of Action
Synthesis
The industrial synthesis of aryl chloroformates is typically achieved through the reaction of the

corresponding phenol with phosgene (COCl₂) or a safer phosgene equivalent such as

triphosgene.[4][10] For 4-Methoxycarbonylphenyl chloroformate, the precursor is Methyl 4-

hydroxybenzoate. The reaction involves the nucleophilic attack of the phenolic hydroxyl group

on the carbonyl carbon of phosgene, followed by the elimination of hydrogen chloride (HCl).

This process is often conducted in an inert solvent and may utilize a tertiary amine base to

scavenge the HCl byproduct.[11]
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Reactants

Products
Methyl 4-hydroxybenzoate

4-Methoxycarbonylphenyl
chloroformate

+ COCl₂

Phosgene (COCl₂)

HCl

4-Methoxycarbonylphenyl
chloroformate

Tetrahedral Intermediate

+ Nu-H

Nucleophile (Nu-H)

Substituted Product

- Cl⁻

HCl
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1. Dissolve Amine
in Anhydrous DCM

2. Add Base (TEA)
Cool to 0 °C

3. Add Chloroformate
Solution Dropwise

4. Stir at RT
Monitor by TLC

5. Aqueous Work-up
(NaHCO₃, H₂O, Brine)

6. Dry, Filter, and
Concentrate

7. Purify by Column
Chromatography

8. Characterize Product
(NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methoxycarbonylphenyl chloroformate - High purity | EN [georganics.sk]

2. scbt.com [scbt.com]

3. pschemicals.com [pschemicals.com]

4. Chloroformates - Georganics [georganics.sk]

5. Chloroformate - Wikipedia [en.wikipedia.org]

6. kaisagroup.lookchem.com [kaisagroup.lookchem.com]

7. nbinno.com [nbinno.com]

8. fishersci.com [fishersci.com]

9. tcichemicals.com [tcichemicals.com]

10. Phenyl chloroformate synthesis - chemicalbook [chemicalbook.com]

11. prepchem.com [prepchem.com]

To cite this document: BenchChem. [What is 4-Methoxycarbonylphenyl chloroformate?].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584442#what-is-4-methoxycarbonylphenyl-
chloroformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1584442?utm_src=pdf-custom-synthesis
https://georganics.sk/chemical/4-methoxycarbonylphenyl-chloroformate/
https://www.scbt.com/p/4-methoxycarbonylphenyl-chloroformate-31140-40-6
https://www.pschemicals.com/index.php?p=product&CAS_nr=31140-40-6&id=667176
https://georganics.sk/category/chloroformates/
https://en.wikipedia.org/wiki/Chloroformate
https://kaisagroup.lookchem.com/404.aspx
https://www.nbinno.com/article/other-organic-chemicals/optimizing-formulations-with-4-methoxycarbonylphenyl-chloroformate-xe
https://www.fishersci.com/store/msds?partNumber=AC314570250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0649_EU_6N.pdf
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://www.prepchem.com/phenylchloroformate/
https://www.benchchem.com/product/b1584442#what-is-4-methoxycarbonylphenyl-chloroformate
https://www.benchchem.com/product/b1584442#what-is-4-methoxycarbonylphenyl-chloroformate
https://www.benchchem.com/product/b1584442#what-is-4-methoxycarbonylphenyl-chloroformate
https://www.benchchem.com/product/b1584442#what-is-4-methoxycarbonylphenyl-chloroformate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1584442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

